Cas no 1072946-17-8 (3-(3-Methylthioureido)phenylboronic acid)

• Product Name: 3-(3-Methylthioureido)phenylboronic acid
• CAS No: 1072946-17-8
• MF: C₈H₁₁BN₂O₂S
• MW: 210.061140298843
• MDL: MFCD09972118
• CID: 856830
• PubChem ID: 46738763
• Update Time: 2025-04-19

3-(3-Methylthioureido)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyanophenylboronic acid
• RARECHEM AH PB 0207
• AKOS BRN-0075
• 3-CYANOBENZENEBORONIC ACID
• 3-Boronobenzonitrile~3-Cyanophenylboronic acid
• Boronic acid, (3-cyanophenyl)- (9CI)
• 3-Cyanophenylboronic
• 3-boronobenzonitrile
• 3-(3-Methylthioureido)phenylboronic acid
• [3-(methylcarbamothioylamino)phenyl]boronic acid
• BS-26118
• {3-[(Methylcarbamothioyl)amino]phenyl}boronic acid
• 1072946-17-8
• AKOS015850876
• SCHEMBL2554968
• CS-0178722
• MFCD09972118
• DTXSID70674414
• 3-(3-Methylthioureido)phenylboronicacid

• MDL： MFCD09972118
• Inchi： 1S/C8H11BN2O2S/c1-10-8(14)11-7-4-2-3-6(5-7)9(12)13/h2-5,12-13H,1H3,(H2,10,11,14)
• InChI Key： BRXUVOXFWKMDPA-UHFFFAOYSA-N
• SMILES： S=C(NC)NC1C=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 210.06300
• Monoisotopic Mass: 210.0634289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (8.6 g/l) (25 º C),
• PSA: 96.61000
• LogP: -0.25350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas